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Compound of Interest

Compound Name: 1,6-Cyclodecadiene

Cat. No.: B073522 Get Quote

Essential Safety and Handling Guide for 1,6-
Cyclodecadiene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 1,6-Cyclodecadiene in a laboratory setting. Given the limited

availability of a comprehensive Safety Data Sheet (SDS) for 1,6-Cyclodecadiene, this

information is compiled from data on its isomers and structurally similar compounds. Always

supplement these guidelines with your institution's specific safety protocols and a thorough risk

assessment before commencing any work.

Immediate Safety and Hazard Information
1,6-Cyclodecadiene is a flammable liquid and presents a significant aspiration hazard.[1][2][3]

Extreme caution must be exercised to prevent inhalation, ingestion, and contact with skin and

eyes. All operations should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.

Quantitative Safety Data
The following table summarizes key quantitative data for an isomer of 1,6-Cyclodecadiene.

This information should be used as a reference point for safe handling.
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Property Value Source

Molecular Formula C₁₀H₁₆ [1][4]

Molecular Weight 136.23 g/mol [1][4][5]

Flash Point 46.9°C [1]

Boiling Point 191.2°C at 760 mmHg [1]

Density 0.83 g/cm³ [1]

GHS Hazard (for a related

compound)
Aspiration Hazard, Category 1 [2][3]

Note: The Flash Point, Boiling Point, and Density are for the (1Z,6Z)-cyclodeca-1,6-diene

isomer.[1] The GHS hazard is based on data for 1-methyl-5-methylene-8-(1-methylethyl)-1,6-
cyclodecadiene (Germacrene D).[2][3]

Operational Plan: Step-by-Step Handling
Procedures
1. Pre-Experiment Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantities of 1,6-Cyclodecadiene to be used and the specific experimental
conditions.
Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All
handling of 1,6-Cyclodecadiene must take place within the fume hood.
Personal Protective Equipment (PPE): Assemble and inspect all necessary PPE as detailed
below.
Spill Kit: Locate and ensure the laboratory's chemical spill kit is fully stocked and accessible.
Emergency Eyewash and Shower: Confirm that the emergency eyewash station and safety
shower are unobstructed and operational.

2. Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that provide a complete seal around the eyes.
A face shield should be worn in addition to goggles when there is a risk of splashing.
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Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for
any signs of degradation or perforation before and during use.
Body Protection: A flame-resistant lab coat is required. For larger quantities or procedures
with a higher risk of splashing, a chemical-resistant apron over the lab coat is recommended.
Footwear: Fully enclosed, chemical-resistant shoes are mandatory.
Respiratory Protection: For most laboratory-scale operations within a fume hood, respiratory
protection may not be necessary. However, if there is a risk of generating aerosols or if
ventilation is inadequate, a respirator with an organic vapor cartridge should be used.

3. Handling and Dispensing:

Grounding: When transferring 1,6-Cyclodecadiene from larger containers, ensure that all
containers are properly grounded to prevent static discharge, which could ignite the
flammable liquid.[6][7]
Inert Atmosphere: For reactions sensitive to air or moisture, or to further mitigate fire risk,
handle 1,6-Cyclodecadiene under an inert atmosphere (e.g., nitrogen or argon).
Avoid Inhalation: Keep the sash of the fume hood at the lowest practical height to maximize
airflow and prevent vapor escape.
Prevent Contact: Avoid direct contact with skin and eyes. If contact occurs, immediately flush
the affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[8][9]
No Open Flames: Prohibit all sources of ignition, including open flames, hot plates, and
spark-producing equipment, from the vicinity of where 1,6-Cyclodecadiene is being handled
and stored.[6][7]

4. Storage:

Store 1,6-Cyclodecadiene in a tightly sealed, properly labeled container in a cool, dry, and
well-ventilated area designated for flammable liquids.[7][9]
Keep away from oxidizing agents and sources of heat or ignition.[6][7]

Disposal Plan: Step-by-Step Waste Management
1. Waste Segregation:

Hazardous Waste: All unused 1,6-Cyclodecadiene and any materials contaminated with it
(e.g., pipette tips, gloves, absorbent pads) must be treated as hazardous waste.
Waste Container: Use a designated, properly labeled, and chemically compatible hazardous
waste container with a secure lid.
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2. Waste Collection:

Collect all 1,6-Cyclodecadiene waste in the designated container, keeping it closed when
not in use.
Do not mix with incompatible waste streams.

3. Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste," the full chemical name "1,6-
Cyclodecadiene," and any other components in the waste mixture.
Store the waste container in a designated satellite accumulation area within the laboratory,
away from general work areas and sources of ignition.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal company.
DO NOT dispose of 1,6-Cyclodecadiene down the drain or in regular trash.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling of 1,6-
Cyclodecadiene, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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